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Compound of Interest

Compound Name: 2-Methylhept-3-ene

L  Get Quote

Cat. No.: B14007788

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate and essential safety protocols,
operational procedures, and disposal plans for 2-Methylhept-3-ene, ensuring the well-being of
laboratory personnel and compliance with safety standards.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2-Methylhept-3-ene is presented
below. This data is crucial for a comprehensive risk assessment prior to handling.

Property

Value

CAS Number

692-96-6 (for (E)-isomer)[1][2][3][4]

Molecular Formula

CsH16[1][2][3][5]

Molecular Weight 112.21 g/mol [3][5]
Density 0.7020 g/cm?3[2]

Boiling Point 113.98°C[2]

Melting Point -103.01°C (estimate)[2]

Refractive Index

1.4050[2]
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Personal Protective Equipment (PPE) and Engineering
Controls

Due to the flammable nature of alkenes and the potential for irritation, the following personal

protective equipment and engineering controls are mandatory when handling 2-Methylhept-3-

ene.

Ventilation: All work with 2-Methylhept-3-ene must be conducted in a well-ventilated
laboratory, preferably within a certified chemical fume hood to minimize inhalation exposure.

Eye Protection: Chemical safety goggles or a face shield are required to protect against
potential splashes.

Skin Protection: A flame-retardant laboratory coat must be worn. Chemically resistant gloves,
such as nitrile gloves, are mandatory. Gloves should be inspected for integrity before each
use.

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding
exposure limits, a NIOSH/MSHA-approved respirator with an appropriate organic vapor
cartridge should be used.

Operational and Disposal Plans

Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of 2-Methylhept-3-ene.

Handling Protocol

Preparation:

o Ensure that a fire extinguisher (e.g., dry chemical, carbon dioxide, or alcohol-resistant
foam) is readily accessible.[6]

o Clear the work area of all potential ignition sources, such as open flames, hot plates, and
spark-producing equipment.

o Ground and bond all containers and receiving equipment to prevent static discharge.
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o Use only non-sparking tools.

e Transfer and Use:

o Wear the appropriate PPE as outlined above.

o Conduct all transfers and manipulations of 2-Methylhept-3-ene within a chemical fume
hood.

o Keep the container tightly closed when not in use.

e In Case of a Spill:

Evacuate the immediate area.

[¢]

[e]

Remove all ignition sources.

Ventilate the area.

o

[¢]

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

[¢]

Collect the absorbed material into a designated, sealed container for hazardous waste
disposal.

Disposal Plan

o Waste Collection:

o Collect all waste containing 2-Methylhept-3-ene in a clearly labeled, sealed, and
compatible container.

o Do not mix this waste with other waste streams, especially with incompatible chemicals
like oxidizing agents.

e Waste Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool satellite
accumulation area, away from direct sunlight and heat sources.
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» Waste Disposal:

o Dispose of the hazardous waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.

o Complete all necessary hazardous waste manifests or tags.

o Crucially, never dispose of 2-Methylhept-3-ene by pouring it down the drain or discarding
it with regular trash. This can lead to environmental contamination and create a fire or
explosion hazard.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Methylhept-3-
ene, from initial preparation to final disposal.
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Safe Handling Workflow for 2-Methylhept-3-ene
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Caption: Workflow for safe handling of 2-Methylhept-3-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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